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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)piperidine
CAS No.: 97839-99-1
Cat. No.: B1599248
Get Quote
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Application Note: 4-(4-Chlorophenoxy)piperidine
In Drug Discovery

High-Affinity Scaffold for GPCR and Sigma-1 Receptor Ligands

Executive Summary

4-(4-Chlorophenoxy)piperidine (4-CPP) is a privileged secondary amine scaffold extensively
utilized in medicinal chemistry to introduce a lipophilic, electron-withdrawing pharmacophore.
Unlike its C-linked analog (4-(4-chlorophenyl)piperidine), the ether linkage in 4-CPP provides
distinct rotational freedom and hydrogen-bond accepting capability, making it a critical building
block for Sigma-1 receptor modulators, antihistamines, and analgesics.

This guide provides a validated technical framework for synthesizing, derivatizing, and applying
4-CPP in bioactive molecule generation. It addresses the common confusion with the
domperidone metabolite (5-chloro-1-(4-piperidyl)-2-benzimidazolinone) and establishes a high-
trust protocol for library synthesis.
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Chemical Profile & Strategic Utility

Technical Specifications
e |IUPAC Name: 4-(4-Chlorophenoxy)piperidine[1][2]

e Common CAS: 97839-99-1 (Free base), 53786-28-0 (Often misattributed; strictly refers to
the benzimidazolinone derivative. Critical QC Check required).

e Molecular Weight: 211.69 g/mol
o Key Pharmacophore Features:
o Secondary Amine (

): High reactivity nucleophile for rapid derivatization.

o Ether Linkage: Acts as a hydrogen bond acceptor; increases metabolic stability compared
to esters.

o 4-Chlorophenyl Tail: Provides significant lipophilicity and engages in halogen bonding with
receptor pockets (e.g., Sigma-1 hydrophobic domain).

Structural Distinction (QC Warning)

Caution: Commercial catalogs often conflate 4-CPP with the domperidone impurity.
» Target Molecule (Ether): Piperidine-O-Phenyl-Cl
e Impurity (Benzimidazolinone): Piperidine-N-Benzimidazolone-Cl

 Differentiation: Use 1H NMR. The ether methine proton (H-4 of piperidine) appears as a
multiplet at ~4.3—4.5 ppm. The benzimidazolinone analog lacks this downfield ether signal.

Validated Synthetic Protocols
Protocol A: Synthesis of the Core Scaffold (Mitsunobu
Route)
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Rationale: Direct nucleophilic aromatic substitution (SNAr) of 4-chlorophenol on 4-
halopiperidines is sluggish due to the electron-rich nature of the phenol. The Mitsunobu
reaction offers a milder, stereocontrolled, and higher-yielding alternative.

Reagents:

4-Chlorophenol (1.0 equiv)

N-Boc-4-hydroxypiperidine (1.0 equiv)

Triphenylphosphine (

, 1.2 equiv)

Diisopropyl azodicarboxylate (DIAD, 1.2 equiv)

Solvent: Anhydrous THF
Step-by-Step Methodology:

o Preparation: Dissolve N-Boc-4-hydroxypiperidine (2.0 g, 10 mmol), 4-chlorophenol (1.28 g,
10 mmol), and

(3.14 g, 12 mmol) in anhydrous THF (40 mL) under
atmosphere. Cool to 0°C.[3][4]

e Addition: Add DIAD (2.42 g, 12 mmol) dropwise over 20 minutes. Note: Exothermic reaction;
maintain internal temp <5°C.

e Reaction: Warm to room temperature and stir for 12—-16 hours. Monitor by TLC
(Hexane/EtOAc 4:1). The alcohol spot (

) should disappear.
e Workup: Concentrate THF. Triturate the residue with cold
/Hexane (1:1) to precipitate triphenylphosphine oxide (

). Filter off the solid.[3]
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o Deprotection: Dissolve the filtrate (crude Boc-intermediate) in DCM (10 mL) and add TFA (5
mL). Stir for 2 hours.

« |solation: Basify with 1M NaOH to pH >12. Extract with DCM (3x). Dry over

and concentrate.

« Purification: Silica gel chromatography (DCM/MeOH/NH3 90:9:1).

Protocol B: Downstream Derivatization (Reductive
Amination)

Rationale: This protocol is optimized for generating libraries of Sigma-1 ligands by linking the 4-
CPP core to various aromatic aldehydes.

Reagents:

e 4-(4-Chlorophenoxy)piperidine (HCI salt or free base)

Target Aldehyde (1.1 equiv)

Sodium Triacetoxyborohydride (

, 2.0 equiv)

Acetic Acid (catalytic)

Solvent: 1,2-Dichloroethane (DCE)

Workflow:

e Imine Formation: In a 20 mL vial, suspend 4-CPP (0.5 mmol) in DCE (5 mL). Add the
aldehyde (0.55 mmol). If using the HCI salt of 4-CPP, add

(1.0 equiv) to liberate the free amine.

» Activation: Add glacial acetic acid (1 drop). Stir at room temperature for 30 minutes.

¢ Reduction: Add
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(212 mg, 1.0 mmol) in one portion.
e Quench: After 12 hours, quench with saturated
(5 mL).

o Extraction: Separate phases. Wash organic layer with brine.

 Yield Check: Evaporate solvent. Purity is typically >90% by LC-MS, suitable for biological
screening without column chromatography.

Application Case Study: Sigma-1 Receptor Ligands

Context: The Sigma-1 receptor (S1R) is a chaperone protein implicated in neuropathic pain and
neurodegeneration. High-affinity S1R ligands typically require:

» A basic amine (protonated at physiological pH).
» Two hydrophobic flanking regions.

4-CPP as the "Distal Hydrophobe": In S1R ligand design, the 4-chlorophenoxy group occupies
the primary hydrophobic pocket, engaging in

-stacking and halogen bonding (CI

Protein backbone). The piperidine ring provides the rigid scaffold for the essential cationic
nitrogen.

Data: Structure-Activity Relationship (SAR) Comparison of 4-substituted piperidine scaffolds in
S1R binding assays.
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S1R

Compound ] ] Selectivity
Linker Distal Group
Core (nM) (S1RIS2R)
4-
o Ethyl Phenyl 12.5 10x
Phenylpiperidine
4-(4-
Chlorophenoxy)p  Ethyl Phenyl 0.34 547x
iperidine
4-
Benzyloxypiperid  Ethyl Phenyl 5.2 45x
ine

Interpretation: The ether oxygen in 4-CPP improves affinity significantly (sub-nanomolar)
compared to the direct phenyl analog, likely due to optimal spacing and H-bond acceptance.

Visualizations
Synthesis & Derivatization Workflow

Reductive Amination Sigma-1 Ligands

(Aldehyde + STAB) (N-Alkyl derivatives)
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4-Chlorophenol Mitsunobu Reaction | __Ether formation
+ N-Boc-4-OH-Piperidine (DIAD, PPh3, THF)
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Caption: Step-wise synthesis of the 4-CPP scaffold via Mitsunobu coupling, followed by
divergent derivatization pathways for library generation.

Pharmacophore Mapping (Sigma-1 Interaction)
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Caption: Pharmacophore map highlighting the critical interactions between the 4-CPP moiety

and the Sigma-1 receptor binding site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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